Ibrutinib Impurity 3
Ibrutinib Impurity 3
Brand Name:
Vulcanchem
CAS No.:
1226872-27-0
VCID:
VC0193456
InChI:
InChI=1S/C25H26N6O4/c26-23-21-22(16-8-10-19(11-9-16)35-18-6-2-1-3-7-18)29-31(24(21)28-15-27-23)17-5-4-12-30(13-17)25(34)20(33)14-32/h1-3,6-11,15,17,20,32-33H,4-5,12-14H2,(H2,26,27,28)
SMILES:
C1CC(CN(C1)C(=O)C(CO)O)N2C3=NC=NC(=C3C(=N2)C4=CC=C(C=C4)OC5=CC=CC=C5)N
Molecular Formula:
C25H26N6O4
Molecular Weight:
474.52
Ibrutinib Impurity 3
CAS No.: 1226872-27-0
Impurities
VCID: VC0193456
Molecular Formula: C25H26N6O4
Molecular Weight: 474.52
Purity: > 95%
| CAS No. | 1226872-27-0 |
|---|---|
| Product Name | Ibrutinib Impurity 3 |
| Molecular Formula | C25H26N6O4 |
| Molecular Weight | 474.52 |
| IUPAC Name | 1-[3-[4-amino-3-(4-phenoxyphenyl)pyrazolo[3,4-d]pyrimidin-1-yl]piperidin-1-yl]-2,3-dihydroxypropan-1-one |
| Standard InChI | InChI=1S/C25H26N6O4/c26-23-21-22(16-8-10-19(11-9-16)35-18-6-2-1-3-7-18)29-31(24(21)28-15-27-23)17-5-4-12-30(13-17)25(34)20(33)14-32/h1-3,6-11,15,17,20,32-33H,4-5,12-14H2,(H2,26,27,28) |
| SMILES | C1CC(CN(C1)C(=O)C(CO)O)N2C3=NC=NC(=C3C(=N2)C4=CC=C(C=C4)OC5=CC=CC=C5)N |
| Appearance | White to yellow powder |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | PCI-45227 |
| PubChem Compound | 58223327 |
| Last Modified | Dec 19 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume